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Compound of Interest

Compound Name: 22-Dehydroclerosteryl acetate

Cat. No.: B602786

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development
professionals interested in the sterol compound 22-Dehydroclerosteryl acetate. While specific
in-depth experimental data on this particular molecule is limited in currently available scientific
literature, this document provides its known identifiers, discusses the context of related
compounds, and outlines general experimental protocols relevant to its class.

Core Identifiers of 22-Dehydroclerosteryl Acetate

Precise identification of a chemical entity is foundational for all research. The primary identifiers
for 22-Dehydroclerosteryl acetate are summarized below.
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Identifier Value Source
CAS Number 28594-00-5 [11[2][3][4]
Molecular Formula C31H4802 [1][3]
Molecular Weight 452.7 g/mol [1]

[(3S,8S,9S,10R,13R,14S,17R)
-17-[(2R,3E,5S)-5-ethyl-6-
methylhepta-3,6-dien-2-
yl]-10,13-dimethyl-

IUPAC Name [1]
2,3,4,7,8,9,11,12,14,15,16,17-
dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]

acetate

Synonyms N/A [1]

Contextual Biological Activity: Clerosterol and
Related Derivatives

While dedicated studies on 22-Dehydroclerosteryl acetate are not readily available, the
broader class of clerosterol and other sterol derivatives has been the subject of investigation
for various biological activities, particularly in the realm of anticancer research. Cholesterol and
its derivatives are integral components of cellular membranes and are involved in various
signaling pathways. The disruption of cholesterol metabolism is a known hallmark of certain
cancers, making compounds that interfere with these processes potential therapeutic agents.

Research into cholesterol derivatives has indicated their potential as anticancer agents, for
instance, in glioblastoma. These compounds can modulate the activity of proteins and influence
cellular functions, including those that play a role in cancer growth. The general strategy
involves targeting the altered cholesterol metabolism in tumor cells to induce cell death.

General Experimental Protocols

The following sections outline generalized methodologies that are commonly employed in the
study of novel sterol compounds. These are not specific to 22-Dehydroclerosteryl acetate but
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represent standard approaches in natural product chemistry and pharmacology.

Isolation and Purification of Sterols from Natural
Sources

A general workflow for the isolation of sterols from a plant source, such as Averrhoa carambola
where sterols have been identified, is depicted below. This process typically involves extraction,

fractionation, and chromatographic separation.
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Fractionation
Gradient
Elution Column Chromatography X
Crude Extract (Silica Gel) Fractions
A
Extraction Purification & Identification
Maceration/ P
Plant Material Soxhlet Solvent Extraction wple [ Pure Compound Structural Elucidation
(e.g., leaves, stems) | (e.g., Hexane, Ethyl Acetate) (e.g., 22-Dehydroclerosteryl acetate) (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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